1H-Indole-2-carboxylic acid, 1-((2-amino-5-chlorophenyl)sulfonyl)-, ethyl ester

• IUPAC Name: ethyl 1-(2-amino-5-chlorophenyl)sulfonylindole-2-carboxylate
• InChI: InChI=1S/C17H15ClN2O4S/c1-2-24-17(21)15-9-11-5-3-4-6-14(11)20(15)25(22,23)16-10-12(18)7-8-13(16)19/h3-10H,2,19H2,1H3
• InChI Key: KEKPJYIQOLPKNC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=CC=CC=C2N1S(=O)(=O)C3=C(C=CC(=C3)Cl)N
• Molecular Formula: C17H15ClN2O4S
• DSSTOX Substance ID: DTXSID80169720
• Molecular Weight: 378.8 g/mol
• CAS RN: 173908-47-9

Description

The compound “1H-Indole-2-carboxylic acid, 1-((2-amino-5-chlorophenyl)sulfonyl)-, ethyl ester” is a derivative of indole, which is a heterocyclic compound commonly found in many natural products and pharmaceuticals. The presence of the sulfonyl and carboxylic ester groups suggests that it might have interesting reactivity and potential uses in organic synthesis or medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve the coupling of an indole-2-carboxylic acid derivative with a 2-amino-5-chlorophenylsulfonyl derivative. This could potentially be achieved through a variety of coupling reactions, such as amide bond formation or Suzuki-Miyaura cross-coupling.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an indole ring, a sulfonyl group attached to a 2-amino-5-chlorophenyl ring, and an ethyl ester group. The presence of these functional groups would likely confer interesting electronic and steric properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be dominated by the functional groups present. The amino group could act as a nucleophile in various reactions, while the sulfonyl group could potentially act as an electrophile. The ethyl ester could be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar sulfonyl and ester groups could enhance its solubility in polar solvents, while the aromatic rings could enhance its solubility in non-polar solvents.

Safety and Hazards

As with any chemical compound, appropriate safety precautions should be taken when handling this compound. Without specific information, it’s difficult to predict the exact safety and hazard profile of this compound.

Future Directions

The potential applications of this compound would likely depend on its reactivity and biological activity. It could potentially be used as a building block in organic synthesis or as a lead compound in drug discovery.